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Compound of Interest

Compound Name: HAC-Y6

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed guide on the spin coating parameters for fabricating high-
performance organic solar cells based on the PM6:Y6 photoactive blend. These notes
summarize key experimental parameters from recent literature and provide a standardized
protocol to achieve optimal device efficiency.

The blend of the polymer donor PM6 and the non-fullerene acceptor Y6 has emerged as a
leading material system for high-efficiency organic photovoltaics, with power conversion
efficiencies (PCEs) exceeding 17% in laboratory settings[1][2]. The morphology of the bulk
heterojunction (BHJ) active layer, which is critically influenced by the spin coating process, is a
key determinant of device performance. Factors such as the choice of solvent, solution
concentration, spin speed, and post-deposition annealing must be carefully controlled to
achieve the desired nanoscale phase separation for efficient charge generation and
transport[2].

Key Spin Coating Parameters and Their Impact

The optimization of spin coating parameters is crucial for controlling the thickness, uniformity,
and morphology of the PM6:Y6 active layer. The following table summarizes various
parameters reported in the literature, offering a comparative overview.
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Detailed Experimental Protocol: High-Efficiency
PM6:Y6 Solar Cells

This protocol provides a step-by-step methodology for the fabrication of inverted organic solar
cells using a PM6:Y6 blend.

Substrate Preparation

o Patterned indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an
ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes
each.

e The substrates are then dried with a nitrogen gun.

o Immediately before use, the substrates are treated with UV-ozone or oxygen plasma for 3-5
minutes to enhance the wettability of the surface.

Hole Transport Layer (HTL) Deposition

e Prepare a solution of PEDOT:PSS (poly(3,4-ethylenedioxythiophene) polystyrene sulfonate).

o Deposit the PEDOT:PSS solution onto the cleaned ITO substrate via spin coating. A typical
parameter is 4000 rpm for 40 seconds.

e Anneal the substrates at 150°C for 20 minutes in an ambient atmosphere.

Active Layer Solution Preparation

e Dissolve PM6 and Y6 in a 1:1.2 weight ratio in chloroform to a total concentration of 16
mg/mL.

e Add 1-chloronaphthalene (CN) as a solvent additive at a concentration of 0.5% by volume.

« Stir the solution at room temperature for at least 3 hours in a nitrogen-filled glovebox to
ensure complete dissolution.

Active Layer Spin Coating
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o Transfer the substrates with the PEDOT:PSS layer into the glovebox.
e Dynamically deposit the PM6:Y6 solution onto the substrate.

e Spin coat the active layer. A common single-step process is 3000 rpm for 30-40 seconds.
Alternatively, a two-step process can be used: 500 rpm for 10 seconds, followed by 1500
rpm for 40 seconds.

e Post-deposition, anneal the film at 90-110°C for 10 minutes on a hotplate inside the
glovebox. An optimal temperature of 110°C has been reported to enhance device
performance.

Electron Transport Layer (ETL) Deposition

o Prepare a solution of PDINO or PDINN in methanol (e.g., 1 mg/mL).

e Spin coat the ETL solution onto the active layer. A typical parameter is 3000 rpm for 30
seconds. The application of the ETL can also serve to remove residual solvent additive from
the active layer.

Electrode Deposition

» Finally, deposit a metal electrode (e.g., 100 nm of Aluminum or Silver) by thermal
evaporation through a shadow mask to define the device area.

Visualizations
Experimental Workflow

The following diagram illustrates the sequential steps involved in the fabrication of a PM6:Y6
based organic solar cell.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Substrate Preparation

ITO Substrate Cleaning

'

Plasma Treatment

Layer Deposition

HTL (PEDOT:PSS)
Spin Coating & Annealing

'

Active Layer (PM6:Y6)
Spin Coating & Annealing

'

ETL (PDINO)
Spin Coating

Device Finalization

Metal Electrode
Thermal Evaporation

Click to download full resolution via product page

Caption: Workflow for PM6:Y6 organic solar cell fabrication.

Parameter Interdependencies

This diagram shows the logical relationship between key spin coating parameters and their
influence on the final device characteristics.
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Caption: Influence of spin coating parameters on device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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